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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of hazardous chemicals is paramount. This guide provides essential, step-by-step
procedures for the proper management of tribromoacetaldehyde (also known as Bromal), a
toxic and corrosive organic compound. Adherence to these guidelines is critical for laboratory
safety and environmental protection.

Immediate Safety and Handling Protocols

Tribromoacetaldehyde is classified as a hazardous substance, being toxic if swallowed, fatal
in contact with skin, and causing severe skin burns and eye damage[1][2][3]. Therefore,
stringent safety measures must be implemented during its handling and storage.

Personal Protective Equipment (PPE): A comprehensive suite of PPE is required when working
with tribromoacetaldehyde to prevent exposure. This includes:

e Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are mandatory[1][4].

e Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to
use. Use proper glove removal technique to avoid skin contact[1][4].

o Body Protection: A complete chemical-resistant suit is necessary to protect against skin
contact[4].

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085889?utm_src=pdf-interest
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://m.lookchem.com/msds/10953/115-17-3_Acetaldehyde,2,2,2-tribromo-.html
https://wap.guidechem.com/encyclopedia/tribromoacetaldehyde-dic2403.html
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: In case of insufficient ventilation, use a full-face respirator with
appropriate cartridges (e.g., type ABEK EN 14387) or a supplied-air respirator[4].

Storage: Proper storage is crucial to prevent accidents and degradation of the chemical.

Store in a cool, dry, and well-ventilated area[1][5].

The recommended storage temperature is between 2-8°C[1][4][6].

Keep containers tightly closed and sealed, and store them upright to prevent leakage[1][4].

Store under an inert gas[1][4].

Keep away from sources of ignition as it is a combustible material[1][6].
First Aid Measures: In case of accidental exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician[1].

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water and take the victim to a hospital[1].

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician[1].

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.
Never give anything by mouth to an unconscious person[1].

Quantitative Hazard and Safety Data

The following table summarizes key quantitative data for tribromoacetaldehyde, providing a
quick reference for its physical and hazardous properties.
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Property Value Source(s)
Boiling Point 174 °C [51[6]1[7]
Density 2.665 g/mL at 25 °C [5][6][7]
Flash Point 65 °C (149 °F) - closed cup [6]

Storage Temperature 2-8°C [11[4116]
Oral LD50 (mouse) 25 mg/kg [3]

Oral LD50 (rat) 100 mg/kg [3]

Skin LD50 (guinea pig) 10 pL/kg [3]

Step-by-Step Disposal Procedures

The primary recommended method for the disposal of tribromoacetaldehyde is incineration. It

is crucial to engage a licensed professional waste disposal service for this purpose.

Experimental Protocol for Waste Neutralization (Hypothetical): Note: The following is a

generalized protocol for the neutralization of an aldehyde. This should be performed by trained

personnel with appropriate safety measures in place. The primary recommended disposal

method remains incineration by a licensed facility.

o Preparation: Work in a certified chemical fume hood. Ensure all necessary PPE is worn.

Have spill control materials readily available.

» Dilution: Slowly add the tribromoacetaldehyde waste to a large volume of cold water with

stirring to dissipate heat.

o Neutralization: A suitable neutralizing agent, such as sodium bisulfite, can be slowly added to

the diluted solution to form an adduct. The reaction progress should be monitored.

 Verification: Test the pH of the resulting solution to ensure it is neutral.

» Final Disposal: The neutralized solution may still require disposal as hazardous waste, in

accordance with local regulations. Consult your institution's environmental health and safety

(EHS) office for specific guidance.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://chembk.com/en/chem/Tribromoacetaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t48003
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852884_EN.htm
https://chembk.com/en/chem/Tribromoacetaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t48003
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852884_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t48003
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t48003
https://wap.guidechem.com/encyclopedia/tribromoacetaldehyde-dic2403.html
https://wap.guidechem.com/encyclopedia/tribromoacetaldehyde-dic2403.html
https://wap.guidechem.com/encyclopedia/tribromoacetaldehyde-dic2403.html
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Logical Workflow for Tribromoacetaldehyde
Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of tribromoacetaldehyde.
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Tribromoacetaldehyde Disposal Workflow

Start: Have Tribromoacetaldehyde Waste

Assess Quantity and
Contamination Level

inor

Small, Uncontaminated Spill or Residue

A4

Absorb with Inert Material
(e.g., vermiculite, sand)

Major

A4

Collect Absorbed Material into a
Sealed, Labeled Container

'

Large Quantity or
Contaminated Waste

Primary Disposal Method:

Chemical Incineration

Contact Environmental Health & Safety (EHS) Office

l

Arrange for Pickup by a
Licensed Disposal Company

A

Package and Label Waste
According to Regulations

l

Complete all Necessary
Waste Disposal Documentation

End: Waste Properly Disposed

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b085889?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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